Cas no 174468-94-1 (Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate)

Ethyl 2-(1,1,3-trioxo-2H,3H-1λ⁶-1,2-thiazolo[5,4-b]pyridin-2-yl)acetate is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a fused thiazolopyridine core with a sulfonyl group, enhancing its reactivity and versatility as an intermediate. The ethyl acetate moiety provides solubility in organic solvents, facilitating further functionalization. This compound may serve as a precursor for bioactive molecules, particularly in the development of sulfonamide-based pharmacophores. Its rigid bicyclic framework and electron-withdrawing sulfonyl group contribute to its stability and potential utility in designing enzyme inhibitors or other therapeutic agents. The product is suitable for research applications requiring structurally complex sulfonamide scaffolds.

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate structure

174468-94-1 structure

Product Name:Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate

CAS No:174468-94-1

MF:C₁₀H₁₀N₂O₅S

MW:270.261801242828

MDL:MFCD26419046

CID:5054449

PubChem ID:15266236

Update Time:2025-11-01

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate
- Ethyl 2-(1,1,3-trioxo-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate
- 2-(Ethoxycarbonylmethyl)isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide
- Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate
- MDL： MFCD26419046
- Inchi： 1S/C10H10N2O5S/c1-2-17-8(13)6-12-10(14)7-4-3-5-11-9(7)18(12,15)16/h3-5H,2,6H2,1H3
- InChI Key： DCHREKWBXKTFCO-UHFFFAOYSA-N
- SMILES： S1(C2=C(C=CC=N2)C(N1CC(=O)OCC)=O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 455
XLogP3: 0.1
Topological Polar Surface Area: 102

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B442665-10mg	Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate	174468-94-1		10mg	$ 70.00	2022-06-07
TRC	B442665-50mg	Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate	174468-94-1		50mg	$ 250.00	2022-06-07
TRC	B442665-100mg	Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate	174468-94-1		100mg	$ 365.00	2022-06-07
Enamine	EN300-207488-0.05g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-207488-0.1g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-207488-0.25g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-207488-0.5g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	0.5g	$758.0	2023-09-16
Enamine	EN300-207488-1.0g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	1g	$971.0	2023-05-31
Enamine	EN300-207488-2.5g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	2.5g	$1903.0	2023-09-16
Enamine	EN300-207488-5.0g	ethyl 2-{1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl}acetate	174468-94-1	95%	5g	$2816.0	2023-05-31

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of heterocyclic derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate incorporates several key functional groups, including a trioxo group and a bpyridine ring, which contribute to its distinctive reactivity and interaction with biological targets.

The synthesis of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the trioxo group makes this compound particularly interesting from a chemical standpoint, as it can participate in various redox reactions and act as a potent electron-withdrawing group. This property is crucial in drug design, where modulating electron density can significantly influence the binding affinity and selectivity of a molecule towards its target.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate with high accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with several enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that it may inhibit the activity of enzymes associated with inflammation, making it a potential candidate for the development of novel anti-inflammatory agents.

The bpyridine ring in Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate is another key feature that contributes to its therapeutic potential. Bpyridine derivatives are well-known for their ability to form stable coordination complexes with metal ions. This property has been exploited in various pharmaceutical applications, including the development of anticancer agents and antimicrobial compounds. The presence of the trioxo group further enhances the compound's ability to interact with metal ions, potentially leading to novel therapeutic strategies.

In vitro studies have begun to explore the pharmacological effects of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate on various cell lines. Initial results indicate that this compound exhibits moderate cytotoxicity towards certain cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is a desirable characteristic in drug development and suggests that Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1，